Cas no 1171517-76-2 (2-Isopropyl-1-(3-nitrobenzyl)-1H-imidazole)

• Product Name: 2-Isopropyl-1-(3-nitrobenzyl)-1H-imidazole
• CAS No: 1171517-76-2
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• MDL: MFCD12972469
• CID: 4683051
• Update Time: 2025-05-20

2-Isopropyl-1-(3-nitrobenzyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-1-(3-nitrobenzyl)-1H-imidazole
• STK665954
• ST4148508
• 1-(3-nitrobenzyl)-2-(propan-2-yl)-1H-imidazole
• 2-(methylethyl)-1-[(3-nitrophenyl)methyl]imidazole
• 1H-imidazole, 2-(1-methylethyl)-1-[(3-nitrophenyl)methyl]-
• 2-Isopropyl-1-(3-nitrobenzyl)-1H-imidazole

• MDL： MFCD12972469
• Inchi： 1S/C13H15N3O2/c1-10(2)13-14-6-7-15(13)9-11-4-3-5-12(8-11)16(17)18/h3-8,10H,9H2,1-2H3
• InChI Key： YIINQPXWFWYPNE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CN1C=CN=C1C(C)C)=O

Computed Properties

• Exact Mass: 245.116
• Monoisotopic Mass: 245.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6

Additional information on 2-Isopropyl-1-(3-nitrobenzyl)-1H-imidazole

Comprehensive Overview of 2-Isopropyl-1-(3-nitrobenzyl)-1H-imidazole (CAS No. 1171517-76-2)

2-Isopropyl-1-(3-nitrobenzyl)-1H-imidazole (CAS No. 1171517-76-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrobenzyl-substituted imidazole derivative is characterized by its unique molecular structure, which combines an imidazole ring with a 3-nitrobenzyl group and an isopropyl substituent. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The compound's CAS number 1171517-76-2 is frequently searched in scientific databases, reflecting its relevance in drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for heterocyclic compounds, which are pivotal in designing new therapeutic agents. Recent trends indicate growing curiosity about its role in catalysis and ligand design, aligning with the broader interest in sustainable chemistry and green synthesis methods.

One of the most discussed aspects of 2-Isopropyl-1-(3-nitrobenzyl)-1H-imidazole is its solubility and stability under various conditions, which are critical for industrial-scale applications. Questions like "How to improve the yield of nitrobenzyl imidazole derivatives?" or "What are the optimal storage conditions for CAS 1171517-76-2?" are commonly encountered in forums and academic discussions. These queries highlight the need for detailed technical data, which is often sought after by synthetic chemists and process engineers.

In the context of drug development, this compound has been explored for its pharmacophore potential, especially in designing small-molecule inhibitors. Its nitro group and imidazole core offer versatile sites for chemical modifications, enabling the creation of libraries for high-throughput screening. This aligns with the current focus on precision medicine and targeted therapies, where structural diversity is key to identifying novel bioactive compounds.

From an SEO perspective, terms like "buy 2-Isopropyl-1-(3-nitrobenzyl)-1H-imidazole," "suppliers of CAS 1171517-76-2," and "synthetic applications of nitrobenzyl imidazoles" are frequently searched, indicating commercial and academic demand. The compound's MSDS (Material Safety Data Sheet) and analytical standards are also high-priority topics, underscoring the importance of safety and quality control in its handling.

Environmental considerations are another hotspot, with researchers investigating the biodegradability and eco-friendly synthesis of imidazole derivatives. The push for green chemistry has led to innovations in catalytic methods and solvent systems, reducing the environmental footprint of producing such compounds. This resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 2-Isopropyl-1-(3-nitrobenzyl)-1H-imidazole (CAS No. 1171517-76-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural versatility and functional groups make it a cornerstone in modern synthetic chemistry, while its alignment with sustainability trends ensures its continued relevance in research and industry.